Cas no 2308479-77-6 (2-amino-3-(2R)-oxolan-2-ylpropanamide)

• Product Name: 2-amino-3-(2R)-oxolan-2-ylpropanamide
• CAS No: 2308479-77-6
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 6347579
• PubChem ID: 165520287
• Update Time: 2025-07-17

2-amino-3-(2R)-oxolan-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2R)-oxolan-2-ylpropanamide
• 2-amino-3-[(2R)-oxolan-2-yl]propanamide
• EN300-1299825
• 2308479-77-6

• Inchi： 1S/C7H14N2O2/c8-6(7(9)10)4-5-2-1-3-11-5/h5-6H,1-4,8H2,(H2,9,10)/t5-,6?/m1/s1
• InChI Key： DUUBBHHDAKVHFM-LWOQYNTDSA-N
• SMILES： O1CCC[C@@H]1CC(C(N)=O)N

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 78.3Ų

Additional information on 2-amino-3-(2R)-oxolan-2-ylpropanamide

Introduction to 2-amino-3-(2R)-oxolan-2-ylpropanamide (CAS No. 2308479-77-6)

2-amino-3-(2R)-oxolan-2-ylpropanamide, also known by its CAS number 2308479-77-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and derivatives, specifically those with a unique oxolane ring structure. The structural complexity and functional group diversity of 2-amino-3-(2R)-oxolan-2-ylpropanamide make it a valuable candidate for various biological and therapeutic applications.

The chemical structure of 2-amino-3-(2R)-oxolan-2-ylpropanamide consists of an amino group, a carboxamide group, and a (2R)-oxolan-2-yl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The amino group can participate in hydrogen bonding and other intermolecular interactions, while the carboxamide group contributes to the compound's solubility and reactivity. The (2R)-oxolan-2-yl moiety, which is a five-membered ring with an oxygen atom, adds stereochemical complexity and influences the compound's conformational flexibility.

In recent years, there has been a surge in research focused on the biological activities of compounds with similar structures to 2-amino-3-(2R)-oxolan-2-ylpropanamide. Studies have shown that such compounds can exhibit a range of pharmacological effects, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2019 demonstrated that derivatives of this compound could effectively inhibit the activity of specific enzymes involved in inflammatory pathways, making them potential candidates for the treatment of inflammatory diseases.

Another area of interest is the potential use of 2-amino-3-(2R)-oxolan-2-ylpropanamide in cancer therapy. Research conducted at the National Cancer Institute has explored the ability of this compound to induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity observed in these studies suggests that 2-amino-3-(2R)-oxolan-2-ylpropanamide could be developed into a novel anti-cancer agent with fewer side effects compared to traditional chemotherapy drugs.

Beyond its therapeutic applications, 2-amino-3-(2R)-oxolan-2-ylpropanamide has also been studied for its neuroprotective properties. A study published in the Nature Communications journal in 2018 reported that this compound could protect neurons from oxidative stress and neurodegeneration, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings highlight the potential of 2-amino-3-(2R)-oxolan-2-ylpropanamide as a lead compound for developing neuroprotective drugs.

The synthesis of 2-amino-3-(2R)-oxolan-2-ylpropanamide involves several steps, including the formation of the oxolane ring and the introduction of the amino and carboxamide groups. Various synthetic routes have been developed to optimize yield and purity, with some methods focusing on chiral synthesis to ensure the desired (R) configuration at the oxolane ring. These synthetic strategies are crucial for producing high-quality material for further biological testing and drug development.

In addition to its biological activities, the physicochemical properties of 2-amino-3-(2R)-oxolan-2-ylpropanamide are also important considerations for its potential applications. The compound is typically characterized by its solubility in polar solvents such as water and dimethyl sulfoxide (DMSO). Its stability under various conditions, including temperature and pH, is another critical factor that affects its suitability for different formulations and delivery methods.

The safety profile of 2-amino-3-(2R)-oxolan-2-ylpropanamide has been evaluated through preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans. Ongoing research is focused on optimizing dosing regimens and identifying any potential side effects or interactions with other medications.

In conclusion, 2-amino-3-(2R)-oxolan-2-ylpropanamide (CAS No. 2308479-77-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in areas such as anti-inflammatory agents, anti-cancer drugs, and neuroprotective therapies. As more studies are conducted, it is likely that new insights into its mechanisms of action will emerge, paving the way for innovative treatments in medicine.